Cas no 899750-15-3 (ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate)

Ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonylamino}propanoate is a brominated pyrrolopyrazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-bromophenyl substituent and an ethyl propanoate moiety, offering versatility for further functionalization. The compound's pyrrolopyrazine core is of interest due to its role as a scaffold in bioactive molecules, particularly in kinase inhibition and CNS-targeting therapeutics. The presence of both amide and ester groups enhances its utility as an intermediate in synthetic pathways. This compound is suitable for structure-activity relationship (SAR) studies and may serve as a precursor for developing novel therapeutic agents. High-purity grades ensure reproducibility in research applications.
ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate structure
899750-15-3 structure
Product Name:ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate
CAS No:899750-15-3
MF:C19H22BrN3O3
MW:420.300283908844
CID:5487940
Update Time:2025-06-09

ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-[[1-(4-bromophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbonyl]amino]propanoate
    • ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate
    • Inchi: 1S/C19H22BrN3O3/c1-2-26-17(24)9-10-21-19(25)23-13-12-22-11-3-4-16(22)18(23)14-5-7-15(20)8-6-14/h3-8,11,18H,2,9-10,12-13H2,1H3,(H,21,25)
    • InChI Key: LLKXBWNUNHKLRS-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CCNC(N1CCN2C=CC=C2C1C1=CC=C(Br)C=C1)=O

ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate Pricemore >>

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ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate Related Literature

Additional information on ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbonylamino}propanoate

Recent Advances in the Study of Ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonylamino}propanoate (CAS: 899750-15-3)

The compound ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonylamino}propanoate (CAS: 899750-15-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the 4-bromophenyl group and the pyrrolo[1,2-a]pyrazine scaffold suggests that this molecule may exhibit unique binding affinities to biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonylamino}propanoate exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, preliminary data indicate that this compound may inhibit key kinases or modulate signaling pathways associated with cell proliferation and apoptosis. These findings underscore its potential as a lead compound for the development of new therapeutic agents.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Researchers are particularly interested in its bioavailability, metabolic stability, and potential toxicity profiles. Computational modeling and structure-activity relationship (SAR) studies are being utilized to refine the molecular design and enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 3-{1-(4-bromophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonylamino}propanoate represents a promising area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further exploration. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties to pave the way for potential therapeutic use.

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